Cas no 10387-05-0 (1-(3,4-Dinitrophenyl)ethanone)

1-(3,4-Dinitrophenyl)ethanone structure
1-(3,4-Dinitrophenyl)ethanone structure
Product name:1-(3,4-Dinitrophenyl)ethanone
CAS No:10387-05-0
MF:C8H6N2O5
MW:210.1436419487
CID:1091005
PubChem ID:21482474

1-(3,4-Dinitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dinitrophenyl)ethanone
    • MFCD27920805
    • SCHEMBL11690925
    • SY300484
    • DB-342628
    • 3 inverted exclamation mark ,4 inverted exclamation mark -Dinitroacetophenone
    • Ethanone, 1-(3,4-dinitrophenyl)-
    • AKOS022186054
    • 10387-05-0
    • Inchi: InChI=1S/C8H6N2O5/c1-5(11)6-2-3-7(9(12)13)8(4-6)10(14)15/h2-4H,1H3
    • InChI Key: NRWMSJRLIZWNTJ-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 210.02768
  • Monoisotopic Mass: 210.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 109A^2

Experimental Properties

  • PSA: 103.35
  • LogP: 2.75200

1-(3,4-Dinitrophenyl)ethanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Vanadate(7-), nickelatedeca-μ-oxohexa-μ3-oxodi-μ4-oxodi-μ5-oxodi-μ6-oxohexadecao… Solvents: Acetonitrile ,  Water ;  7 h, 70 °C
Reference
Novel C-N bond cleavage and formation in the polyoxometalates-catalyzed oxidation of nitroaromatics with 30% aqueous H2O2: An unprecedented disproportionation of nitroaromatics affording dinitroaromatics
Gao, Feixue; Hua, Ruimao, Inorganica Chimica Acta, 2005, 358(13), 4045-4048

1-(3,4-Dinitrophenyl)ethanone Raw materials

1-(3,4-Dinitrophenyl)ethanone Preparation Products

Recommend Articles

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd